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Compound of Interest

Compound Name: Benzene, 1-dodecyl-3-nitro-

Cat. No.: B15454083

For Immediate Reference: Treat Benzene, 1-dodecyl-3-nitro- as a hazardous chemical waste.
Due to the absence of a specific Safety Data Sheet, the following procedures are based on the
known physicochemical properties of the compound and general guidelines for the disposal of
nitrated aromatic hydrocarbons. Always consult with your institution's Environmental Health and
Safety (EHS) department for specific local regulations.

This guide provides essential safety and logistical information for the proper disposal of
Benzene, 1-dodecyl-3-nitro-, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Physicochemical and Hazard Data

The following table summarizes key data for Benzene, 1-dodecyl-3-nitro-. This information is
crucial for understanding its behavior and potential hazards during handling and disposal.
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Property Value Source
Molecular Formula C1sH20NO2 [1]
Molecular Weight 291.4 g/mol [1]

Not explicitly stated, but likely
Appearance a liquid or low-melting solid at

room temperature.

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Highly soluble in nonpolar
solvents (e.g., hexane,

toluene).

[1]

Boiling Point

Estimated 350-370°C

(decomposes)

[1]

Toxicity

Data not available. However,
nitroaromatic compounds are

often toxic.

[2]

Step-by-Step Disposal Protocol

This section outlines the standard operating procedure for the collection and disposal of

Benzene, 1-dodecyl-3-nitro- waste.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves (nitrile or neoprene).

2. Waste Collection:

o Collect waste Benzene, 1-dodecyl-3-nitro- in a dedicated, properly labeled, and sealed

hazardous waste container.[3][4]

e The container must be made of a material compatible with aromatic nitro compounds (e.g.,

glass or a suitable chemically resistant plastic).
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e Do not mix with other waste streams unless explicitly permitted by your EHS department.[3]
3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Benzene,
1-dodecyl-3-nitro-," and the approximate concentration and quantity.[4]

« Include the date of waste accumulation.

4. Storage:

o Store the sealed waste container in a designated satellite accumulation area.[5]

o Ensure the storage area is well-ventilated and away from heat, sparks, and open flames.
e Store in secondary containment to prevent spills.[3]

5. Disposal Request:

e Once the container is full or has been in storage for a designated period (consult your EHS
guidelines), arrange for pickup by your institution's hazardous waste management service.[3]

» Do not attempt to dispose of this chemical down the drain or in regular trash.[3] Its
insolubility in water makes aqueous disposal ineffective and environmentally harmful.

6. Spill Management:

¢ In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial sorbent pads).

o Collect the contaminated absorbent into a sealed, labeled hazardous waste container for
disposal.

o Ventilate the area of the spill.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
Benzene, 1-dodecyl-3-nitro-.

Start: Benzene,
1-dodecyl-3-nitro- Waste

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Sealed, Compatible

Hazardous Waste Container

Spill Occurs

Absorb with Inert Material

No

Collect Contaminated Material
into Hazardous Waste Container

Store in a Designated
Satellite Accumulation Area
with Secondary Containment

Contact Environmental
Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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